Cas no 14803-74-8 (Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI))
14803-74-8 structure
Product Name:Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI)
CAS No:14803-74-8
MF:C10H12N2O4
MW:224.213282585144
CID:152723
PubChem ID:255880
Update Time:2025-04-19
Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI)
- methyl N-[2-(methoxycarbonylamino)phenyl]carbamate
- AC1L5TE5
- AC1Q605O
- CTK4C5675
- dimethyl benzene-1,2-diylbiscarbamate
- NCIOpen2_004384
- NSC81866
- dimethyl 1,2-phenylenebiscarbamate
- Dimethyl N,N'-(1,2-phenylene)dicarbamate
- AKOS003442140
- HMS1589D13
- SR-01000255345
- 14803-74-8
- DTXSID40292346
- NSC-81866
- SR-01000255345-1
- SCHEMBL11659356
-
- Inchi: 1S/C10H12N2O4/c1-15-9(13)11-7-5-3-4-6-8(7)12-10(14)16-2/h3-6H,1-2H3,(H,11,13)(H,12,14)
- InChI Key: GTVVGJHYDWSUHA-UHFFFAOYSA-N
- SMILES: O(C)C(NC1C=CC=CC=1NC(=O)OC)=O
Computed Properties
- Exact Mass: 224.07976
- Monoisotopic Mass: 224.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- PSA: 76.66
Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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